Propan-2-yl 2-methyl-5-oxo-7-(thiophen-2-yl)-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• Molecular Formula: C27H31NO6S
• Molecular Weight: 497.6 g/mol
• IUPAC Name: propan-2-yl 2-methyl-5-oxo-7-thiophen-2-yl-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C27H31NO6S/c1-14(2)34-27(30)23-15(3)28-18-10-16(22-8-7-9-35-22)11-19(29)25(18)24(23)17-12-20(31-4)26(33-6)21(13-17)32-5/h7-9,12-14,16,24,28H,10-11H2,1-6H3
• InChI Key: WXPUMAVDFOCUSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CS3)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)OC(C)C

Description

Propan-2-yl 2-methyl-5-oxo-7-(thiophen-2-yl)-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate, also known by its systematic IUPAC name, is a complex organic compound. Its intricate structure combines a quinoline core with various functional groups, making it an interesting subject for study.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common synthetic route includes the following:

• Condensation Reaction: : Start with 2-methyl-5-oxo-7-(thiophen-2-yl)-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid. React it with propan-2-yl alcohol (isopropanol) in the presence of a dehydrating agent (such as thionyl chloride or acetic anhydride) to form the ester.

• Purification and Isolation: : The resulting ester can be purified and isolated through techniques like column chromatography or recrystallization.

Industrial Production: Industrial-scale production methods may involve modifications of the above synthetic route, optimization for yield, and safety considerations.

Chemical Reactions Analysis

Reactivity:

Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of new functional groups.

Reduction: Reduction reactions may yield saturated derivatives.

Substitution: Substitution reactions can occur at various positions on the quinoline ring or other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromic acid.

Reduction: Hydrogen gas with a suitable catalyst (e.g., palladium on carbon).

Substitution: Alkyl halides or nucleophiles (e.g., amines).

Major Products: The specific products depend on reaction conditions and regioselectivity. For example, reduction could yield the corresponding saturated quinoline derivative.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: Investigated for potential therapeutic properties due to its unique structure.

Chemical Biology: Used as a probe to study biological processes.

Industry: May serve as a precursor for other compounds.

Mechanism of Action

The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.